5-Methyl-N-[(E)-3-[(5-methyl-1,2-oxazol-3-yl)imino]prop-1-enyl]-1,2-oxazol-3-amine;hydrochloride

• IUPAC Name: 5-methyl-N-[(E)-3-[(5-methyl-1,2-oxazol-3-yl)imino]prop-1-enyl]-1,2-oxazol-3-amine;hydrochloride
• InChI: InChI=1S/C11H12N4O2.ClH/c1-8-6-10(14-16-8)12-4-3-5-13-11-7-9(2)17-15-11;/h3-7H,1-2H3,(H,12,14);1H/b4-3+,13-5?
• InChI Key: ADCLWOKSOTXQIG-AVXPJSCQSA-N
• Canonical SMILES: CC1=CC(=NO1)NC=CC=NC2=NOC(=C2)C.Cl
• Isomeric SMILES: CC1=CC(=NO1)N/C=C/C=NC2=NOC(=C2)C.Cl
• Molecular Formula: C11H13ClN4O2
• Molecular Weight: 268.70 g/mol

Description

5-Methyl-N-[(E)-3-[(5-methyl-1,2-oxazol-3-yl)imino]prop-1-enyl]-1,2-oxazol-3-amine;hydrochloride is a useful research compound. Its molecular formula is C11H13ClN4O2 and its molecular weight is 268.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Some novel derivatives, including oxazoline and imidazoline compounds, have been synthesized and screened for antimicrobial activities. These compounds show promise in inhibiting the growth of various microorganisms, indicating potential applications in developing new antimicrobial agents. For instance, Bektaş et al. (2007) synthesized 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives with antimicrobial properties, suggesting the broader applicability of oxazoline and imidazole derivatives in combating microbial infections (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Microwave-Assisted Synthesis

Medvedeva et al. (2017) developed a highly efficient, microwave-assisted, solvent- and catalyst-free synthesis of 5-R-imino-[4-trialkylsilyl(germyl)]-1H-1,2,3-triazoles, showcasing an innovative approach to synthesizing nitrogen-containing heterocycles. This method emphasizes the significance of rapid, environmentally friendly synthesis techniques in producing compounds for scientific research, potentially applicable to the synthesis of related oxazoline compounds (Medvedeva, Demina, Kon’kova, Nguyen, Afonin, & Ushakov, 2017).

New Heterocyclic Systems

Uršič et al. (2010) explored the synthesis of new triazafulvalene systems, providing insight into the development of novel heterocyclic compounds with potential applications in various fields of chemistry and material science. The research into such systems underlines the continuous search for new compounds with unique structures and properties (Uršič, Svete, & Stanovnik, 2010).

Mechanistic Studies and Reactivity

The reactivity of chlorodeoxypseudoephedrine hydrochlorides with oxo-, thio-, and selenocyanate nucleophiles was reported by Cruz et al. (2007), demonstrating the formation of heterazolidine-2-iminium or ammonium salts. This study highlights the mechanistic pathways and the influence of the calcogen atom's nature on the reactivity, providing valuable insights into the synthesis and reactivity of nitrogen-containing heterocycles (Cruz, Padilla-Martínez, García-Báez, & Contreras, 2007).